N-(1-ethyl-8-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-phenoxyacetamide

• IUPAC Name: N-(1-ethyl-8-methylpyrazolo[3,4-b]quinolin-3-yl)-2-phenoxyacetamide
• InChI: InChI=1S/C21H20N4O2/c1-3-25-21-17(12-15-9-7-8-14(2)19(15)23-21)20(24-25)22-18(26)13-27-16-10-5-4-6-11-16/h4-12H,3,13H2,1-2H3,(H,22,24,26)
• InChI Key: DOKROPWATUNEEZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=NC3=C(C=CC=C3C=C2C(=N1)NC(=O)COC4=CC=CC=C4)C
• Molecular Formula: C21H20N4O2
• Molecular Weight: 360.4 g/mol

Description

“N-(1-ethyl-8-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-phenoxyacetamide” is a complex organic compound. It belongs to the class of compounds known as 1H-pyrazolo[3,4-b]quinolines. The molecular formula of this compound is C21H21N5O3S. It has an average mass of 423.488 Da and a monoisotopic mass of 423.136505 Da.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]quinolines has been a subject of research for over 100 years. The main methods of synthesis include Friedländer condensation, synthesis from anthranilic acid derivatives, multicomponent synthesis, and others. The corresponding acids upon condensation and hydrolysis followed by cyclization gave pyrazoloquinolines which upon substitution yielded the final compound with good yield under tetrahydrofuran solvent medium.

Molecular Structure Analysis

The structure of 1H-pyrazolo[3,4-b]quinolines is composed of a pyrazole and a quinoline fragment. The parent structure can be modified with a number of substituents that have a great influence on the physical, photophysical, and biological properties.

Chemical Reactions Analysis

The chemical reactions of 1H-pyrazolo[3,4-b]quinolines are diverse and depend on the substituents present on the molecule. In a two-component reaction, a bond is formed between the C9a carbon and the N1 nitrogen, and between the N2 nitrogen and the C3 carbon.

Physical And Chemical Properties Analysis

The compound has a density of 1.4±0.1 g/cm3, and its index of refraction is 1.692. It has 8 H bond acceptors, 2 H bond donors, and 5 freely rotating bonds. Its ACD/LogP is 3.23, and it has a polar surface area of 114 Å2.

Scientific Research Applications

Future Prospects

Continued research may uncover additional applications, such as:

Remember, this analysis provides a snapshot of the compound’s multifaceted nature. . If you have any specific questions or need further details, feel free to ask! 😊